Cas no 103109-24-6 (1,9-Nonanediol, monoacetate)

• Product Name: 1,9-Nonanediol, monoacetate
• CAS No: 103109-24-6
• MF: C₁₁H₂₄O₄
• MW: 220.305864334106
• CID: 1135712
• PubChem ID: 71332922
• Update Time: 2025-05-20

1,9-Nonanediol, monoacetate Chemical and Physical Properties

Names and Identifiers

• 1,9-Nonanediol, monoacetate
• acetic acid,nonane-1,9-diol
• acetic acid;nonane-1,9-diol
• 103109-24-6
• Acetic acid--nonane-1,9-diol (1/1)
• DTXSID60761281

• Inchi： 1S/C9H20O2.C2H4O2/c10-8-6-4-2-1-3-5-7-9-11;1-2(3)4/h10-11H,1-9H2;1H3,(H,3,4)
• InChI Key： UBOXGKWIWNNANI-UHFFFAOYSA-N
• SMILES： OCCCCCCCCCO.OC(C)=O

Computed Properties

• Exact Mass: 202.15696
• Monoisotopic Mass: 220.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 87.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 46.53

Additional information on 1,9-Nonanediol, monoacetate

1,9-Nonanediol, monoacetate (CAS No. 103109-24-6): Properties, Applications, and Market Insights

1,9-Nonanediol, monoacetate (CAS No. 103109-24-6) is a specialized organic compound with growing interest in industrial and research applications. This ester derivative of 1,9-nonanediol combines the properties of diols and acetates, making it valuable for various formulations. With the increasing demand for bio-based chemicals and sustainable materials, compounds like 1,9-Nonanediol monoacetate are gaining attention in green chemistry initiatives.

The molecular structure of 1,9-Nonanediol monoacetate features a nine-carbon chain with hydroxyl and acetate functional groups. This unique arrangement contributes to its solubility characteristics and reactivity profile, which are frequently discussed in academic papers about ester chemistry. Recent studies highlight its potential as an intermediate in the synthesis of polyester resins and plasticizers, particularly in applications requiring controlled hydrophilicity.

In the cosmetics industry, 1,9-Nonanediol monoacetate CAS 103109-24-6 has emerged as an ingredient of interest for skin-conditioning formulations. Its balanced polarity makes it compatible with both water-based and oil-based systems, addressing the current market trend toward multifunctional cosmetic additives. Formulators appreciate its potential as a mild emollient that doesn't compromise product stability.

The pharmaceutical sector is exploring 1,9-Nonanediol monoacetate as a potential prodrug component, especially for compounds requiring controlled release. This application aligns with the growing research in drug delivery systems, a hot topic in medical chemistry forums. The compound's ability to modify solubility parameters makes it valuable for formulation scientists working on bioavailability enhancement.

Industrial applications of CAS 103109-24-6 extend to polymer modification, where it serves as a chain extender or crosslinking agent. The current focus on biodegradable polymers has increased interest in such intermediates that can improve material properties while maintaining environmental compatibility. Manufacturers are particularly interested in its potential for creating high-performance coatings with enhanced durability.

From a market perspective, the demand for 1,9-Nonanediol monoacetate reflects broader trends in specialty chemicals. Industry reports suggest steady growth in the ester compounds market, driven by innovations in material science and green technology. Suppliers are responding to frequent search queries about 1,9-Nonanediol derivatives by expanding their technical documentation and sample programs.

Research into 1,9-Nonanediol monoacetate synthesis continues to evolve, with recent patents focusing on catalytic processes that improve yield and purity. These advancements address common questions about cost-effective production methods for specialty esters. The compound's structure-activity relationships remain a subject of investigation in organic chemistry research circles.

Quality specifications for 1,9-Nonanediol monoacetate (103109-24-6) typically include parameters like purity grade, color index, and moisture content - all critical factors for industrial buyers. Analytical methods such as HPLC analysis and GC-MS characterization are commonly referenced in technical datasheets, responding to the detailed queries from quality control professionals.

The safety profile of 1,9-Nonanediol monoacetate makes it suitable for various applications where low-toxicity ingredients are preferred. Regulatory documentation emphasizes its compliance with major chemical safety standards, an important consideration for global trade. This aspect aligns with increasing searches for REACH-compliant chemicals and sustainable alternatives in manufacturing.

Future developments surrounding 1,9-Nonanediol monoacetate CAS No. 103109-24-6 will likely focus on application expansion and process optimization. The compound's versatility positions it well for emerging technologies in advanced materials and life sciences, making it a chemical worth watching in coming years.